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Compound of Interest

Compound Name: Diethyleneglycol diformate

Cat. No.: B057414

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of diethyleneglycol diformate
(DEGDF) as a potential plasticizer for Polyvinyl Chloride (PVC) and other polymers. This
document includes its fundamental properties, proposed benefits, and detailed protocols for its
evaluation.

Introduction to Diethyleneglycol Diformate (DEGDF)

Diethyleneglycol diformate (CAS No: 120570-77-6) is a diester of diethylene glycol and
formic acid.[1][2][3] It is a colorless to light yellow liquid with a boiling point of approximately
209-210°C and a density of around 1.147 g/cm3.[1][2] Its potential as a plasticizer stems from
its molecular structure, which can intersperse between polymer chains, reducing intermolecular
forces and thereby increasing flexibility and workability.

A patent suggests that a plasticizer composition containing diethylene glycol ester compounds
can offer superior tensile strength and elongation in PVC resins, indicating the potential of
DEGDF to enhance the mechanical properties of such polymers.[4]

Potential Applications in Polymer Formulations

DEGDEF is explored as a plasticizer for various polymers, most notably PVC. Its compatibility
and efficiency in other polymer systems, such as polyurethanes, are also areas of interest for
research and development. In the context of drug development, DEGDF could be investigated
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as a plasticizer in polymer-based drug delivery systems, where the flexibility and integrity of the
polymer matrix are crucial for controlled release profiles.

Data Presentation: Performance Evaluation of
DEGDF

While specific quantitative data for diethyleneglycol diformate's performance as a plasticizer
is not extensively available in public literature, the following tables are structured to
accommodate experimental results for a comparative evaluation against a standard plasticizer
like Di-octyl Phthalate (DOP).

Table 1: Mechanical Properties of Plasticized PVC

Unplasticized PVC with 40 PVC with 40
Property Test Method
PVC phr DOP phr DEGDF
Tensile Strength
ASTM D882 Insert Data Insert Data Insert Data
(MPa)
Elongation at
ASTM D882 Insert Data Insert Data Insert Data
Break (%)
100% Modulus
ASTM D882 Insert Data Insert Data Insert Data
(MPa)
Shore A
ASTM D2240 Insert Data Insert Data Insert Data
Hardness

Table 2: Thermal Properties of Plasticized PVC

Unplasticized PVC with 40 PVC with 40
Property Test Method

PVC phr DOP phr DEGDF
Glass Transition ASTM D3418

Insert Data Insert Data Insert Data
Temp. (°C) (DSC)
Vicat Softening

ASTM D1525 Insert Data Insert Data Insert Data

Point (°C)
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Table 3: Migration Resistance of Plasticizers in PVC

. Weight Loss (%) - Weight Loss (%) -
Test Medium Test Method
DOP DEGDF
Activated Carbon ISO 176 Insert Data Insert Data
Hexane (24h, 23°C) ASTM D1239 Insert Data Insert Data
Olive Oil (10 days, Commission Reg.
Insert Data Insert Data
40°C) (EU) No 10/2011

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure standardized
evaluation of diethyleneglycol diformate as a plasticizer.

Protocol for Preparation of Plasticized PVC Sheets

Objective: To prepare standardized PVC sheets with varying plasticizer content for subsequent
testing.

Materials:

PVC resin (e.g., K-value 67)

» Diethyleneglycol diformate (DEGDF)

o Di-octyl phthalate (DOP) - as a standard for comparison
e Thermal stabilizer (e.g., Ca/Zn or Ba/Zn stearate)

e Lubricant (e.g., stearic acid)

e Two-roll mill

o Hydraulic press with heating and cooling capabilities

e Molding frame
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Procedure:
e Compounding:

1. Pre-weigh all components according to the desired formulation (e.g., 100 parts PVC, 40
parts plasticizer, 2 parts stabilizer, 0.5 parts lubricant).

2. Dry blend the PVC resin, stabilizer, and lubricant in a high-speed mixer for 5 minutes.

3. Slowly add the plasticizer (DEGDF or DOP) to the blend while mixing and continue mixing
for another 10 minutes to ensure uniform absorption.

e Milling:
1. Preheat the two-roll mill to 160-170°C.

2. Transfer the compounded mixture to the mill and process until a homogeneous sheet is
formed (typically 5-10 minutes).

3. Continuously cut and fold the sheet on the mill to ensure thorough mixing.
e Molding:
1. Cut the milled sheet into pieces that fit the molding frame.

2. Place the pieces into a preheated (170-180°C) molding frame between two polished metal
plates.

3. Press the assembly in the hydraulic press at a low pressure for 3-5 minutes to allow the
material to flow and fill the mold.

4. Increase the pressure to 10-15 MPa and maintain for 5 minutes.
5. Cool the mold under pressure to approximately 40°C.

6. Remove the molded sheet and condition at 23 + 2°C and 50 * 5% relative humidity for at
least 24 hours before testing.
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Protocol for Evaluation of Mechanical Properties

Objective: To determine the effect of DEGDF on the tensile properties and hardness of PVC.
Apparatus:
¢ Universal Testing Machine (UTM) with appropriate load cell and grips
e Shore A Durometer
o Die cutter for preparing dumbbell-shaped specimens (as per ASTM D638 Type V)
Procedure:
e Tensile Testing (ASTM D882):
1. Cut at least five dumbbell-shaped specimens from the conditioned PVC sheets.
2. Measure the thickness and width of the narrow section of each specimen.
3. Set the crosshead speed of the UTM to 50 mm/min.
4. Mount a specimen in the grips of the UTM.
5. Start the test and record the load-elongation curve until the specimen breaks.

6. Calculate the tensile strength, elongation at break, and 100% modulus from the recorded
data.

o Hardness Testing (ASTM D2240):

1. Stack at least three layers of the conditioned PVC sheet to achieve a minimum thickness
of 6 mm.

2. Press the Shore A durometer indenter firmly and quickly onto the surface of the stacked
sheets.

3. Record the hardness reading within 1 second of firm contact.
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4. Take at least five readings at different positions on the sample and calculate the average.

Protocol for Determination of Glass Transition
Temperature (TQ)

Objective: To measure the effect of DEGDF on the glass transition temperature of PVC using
Differential Scanning Calorimetry (DSC).

Apparatus:
 Differential Scanning Calorimeter (DSC)
Procedure (ASTM D3418):

¢ Cut a small sample (5-10 mg) from the conditioned PVC sheet and place it in an aluminum
DSC pan.

o Seal the pan and place it in the DSC cell. Place an empty sealed pan in the reference
position.

e Heat the sample from room temperature to 200°C at a rate of 10°C/min under a nitrogen
atmosphere to erase the thermal history.

e Cool the sample to -50°C at a rate of 10°C/min.
o Heat the sample again from -50°C to 200°C at a rate of 10°C/min.

o Determine the glass transition temperature (Tg) from the midpoint of the step change in the
heat flow curve of the second heating scan.

Protocol for Assessment of Plasticizer Migration

Objective: To quantify the migration of DEGDF from PVC using the activated carbon and
solvent extraction methods.

4.4.1 Activated Carbon Method (ISO 176):

Apparatus:
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e Forced air oven

e Analytical balance

e Containers with activated carbon

Procedure:

o Cut three circular specimens (50 mm diameter) from the conditioned PVC sheet.
e Weigh each specimen accurately (W1).

e Place each specimen between two layers of activated carbon in a container, ensuring no
direct contact between the specimen and the container walls.

e Place the containers in the oven at 70 + 1°C for 24 hours.

o After 24 hours, remove the specimens, carefully brush off any adhering carbon particles, and
reweigh them (W2).

o Calculate the percentage weight loss (migration) as: [(W1 - W2) / W1] * 100.
4.4.2 Solvent Extraction Method (ASTM D1239):

Apparatus:

e Analytical balance

e Glass jars with lids

o Constant temperature bath

Procedure:

o Cut three specimens (50 x 50 mm) from the conditioned PVC sheet.

e Weigh each specimen accurately (W1).

e Immerse each specimen in a glass jar containing 200 mL of n-hexane.
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Seal the jars and place them in a constant temperature bath at 23 + 2°C for 24 hours.

After 24 hours, remove the specimens, gently wipe them with a soft cloth, and allow them to
dry in a desiccator for 4 hours.

Reweigh the specimens (W2).

Calculate the percentage weight loss (extraction) as: [(W1 - W2) / W1] * 100.

Visualizations

The following diagrams illustrate the experimental workflows for evaluating diethyleneglycol
diformate as a plasticizer.
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Caption: Workflow for the preparation and evaluation of plasticized PVC sheets.
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Caption: Mechanism of plasticization of PVC by Diethyleneglycol Diformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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